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For Researchers, Scientists, and Drug Development Professionals

Introduction

2,5-Difluoroanisole (CAS No. 75626-17-4) is a fluorinated aromatic compound of significant
interest in the pharmaceutical and agrochemical industries.[1] Its unique substitution pattern
imparts specific chemical reactivity and physical properties that are advantageous in the
synthesis of complex molecules. As a key building block, a thorough understanding of its
physical characteristics is paramount for its effective use in research and development,
particularly for reaction scale-up and process optimization. This guide provides an in-depth
analysis of two fundamental physical properties of 2,5-Difluoroanisole: its boiling point and
density.

Core Physical Properties of 2,5-Difluoroanisole

The physical properties of a compound are critical for its handling, purification, and use in
chemical synthesis. For 2,5-Difluoroanisole, the boiling point and density are key parameters
for distillation-based purification and for accurate measurement and dosing in reactions.

Data Summary
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Physical Property Value Notes

The boiling point is pressure-

Boiling Point 72-73 °C at 25 mmHg
dependent.[1][2]

At standard temperature and

Density 1.25 g/cm3
pressure (STP).[1][2]

In-Depth Analysis of Physical Properties

Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure
surrounding the liquid, and the liquid changes into a vapor. For 2,5-Difluoroanisole, the
reported boiling point is 72-73 °C at a reduced pressure of 25 mmHg.[1][2] The specification of
pressure is crucial as the boiling point of a compound is highly sensitive to changes in
atmospheric pressure. A lower external pressure results in a lower boiling point, a principle

often exploited in vacuum distillation to purify compounds that are thermally sensitive or have
high boiling points at atmospheric pressure.

The relatively low boiling point of 2,5-Difluoroanisole under vacuum allows for its efficient
purification by distillation, separating it from less volatile impurities or starting materials. This is
a critical step in ensuring the purity of the compound, which is essential for its use in
pharmaceutical synthesis where stringent purity requirements are in place.

Density

The density of a substance is its mass per unit volume. For 2,5-Difluoroanisole, the density is
reported as 1.25 g/cm3.[1][2] This value indicates that it is denser than water. The density of a
liquid is an important parameter for a variety of laboratory operations, including:

e Mass-to-Volume Conversions: In many experimental setups, it is more convenient to
measure a liquid by volume rather than by mass. Knowing the density allows for a quick and
accurate conversion between these two units.

e Reaction Monitoring: Changes in the density of a reaction mixture can sometimes be used to
monitor the progress of a reaction.
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e Solvent Selection: The density of a compound can influence its miscibility with other solvents
and its behavior in biphasic systems.

Experimental Determination of Physical Properties

The accurate determination of physical properties is a cornerstone of chemical research. The
following sections detail the standard experimental protocols for measuring the boiling point
and density of a liquid compound like 2,5-Difluoroanisole.

Determination of Boiling Point (Micro-Boiling Point
Method)

The micro-boiling point method is a convenient and accurate technique for determining the
boiling point of a small quantity of a liquid.

Methodology:

Sample Preparation: A small amount (a few milliliters) of 2,5-Difluoroanisole is placed in a
small test tube.

o Capillary Tube Insertion: A capillary tube, sealed at one end, is inverted and placed into the
test tube containing the liquid.

o Heating: The test tube is gently heated in a heating block or a Thiele tube.

o Observation: As the liquid heats up, a stream of bubbles will be observed emerging from the
open end of the capillary tube.[3]

» Boiling Point Determination: The heat is then removed, and the liquid is allowed to cool. The
boiling point is the temperature at which the liquid just begins to enter the capillary tube.[3]

Causality Behind Experimental Choices:

e Use of a Capillary Tube: The inverted capillary tube traps a small amount of air. As the liquid
is heated, the vapor of the liquid displaces this air. At the boiling point, the vapor pressure of
the liquid equals the external pressure, and a continuous stream of bubbles is observed.
Upon cooling, the vapor inside the capillary condenses, and the liquid is drawn into the tube
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when the external pressure is greater than the vapor pressure inside the tube. This point
corresponds to the boiling point.

e Slow Heating and Cooling: Gradual temperature changes are essential to ensure that the
system is in thermal equilibrium and to obtain an accurate reading.

Diagram of Experimental Workflow for Micro-Boiling Point Determination
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Caption: Workflow for the determination of the boiling point of 2,5-Difluoroanisole using the
micro-boiling point method.

Determination of Density

The density of a liquid can be determined by accurately measuring its mass and volume.
Methodology:

o Mass of Empty Container: The mass of a clean and dry volumetric flask or pycnometer is
accurately measured using an analytical balance.

e Volume of Liquid: A precise volume of 2,5-Difluoroanisole is added to the container. If using
a volumetric flask, the liquid is added up to the calibration mark.

o Mass of Container and Liquid: The mass of the container with the liquid is measured.

o Calculation: The mass of the liquid is determined by subtracting the mass of the empty
container from the mass of the container with the liquid. The density is then calculated by
dividing the mass of the liquid by its volume.[4]
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Causality Behind Experimental Choices:

o Use of Volumetric Glassware: Volumetric flasks and pycnometers are calibrated to contain a
very precise volume of liquid at a specific temperature, which is crucial for an accurate
density determination.

» Analytical Balance: An analytical balance is used to measure the mass with high precision,
which is necessary for an accurate density calculation.

o Temperature Control: The density of a liquid is temperature-dependent. Therefore, the
measurement should be carried out at a constant and known temperature.

Diagram of Experimental Workflow for Density Determination
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Caption: Step-by-step workflow for determining the density of 2,5-Difluoroanisole.

Conclusion
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The physical properties of 2,5-Difluoroanisole, specifically its boiling point and density, are
fundamental parameters that are essential for its practical application in research and industry.
A clear understanding of these properties, coupled with the ability to accurately determine them
experimentally, allows for the efficient and safe handling, purification, and utilization of this
important chemical intermediate. The protocols and data presented in this guide serve as a
valuable resource for scientists and professionals working with 2,5-Difluoroanisole, enabling
them to optimize their synthetic processes and contribute to the advancement of
pharmaceutical and agrochemical development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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